Cas no 88535-85-7 (4-Piperidinamine, N-[bis(4-fluorophenyl)methyl]-N,1-diethyl-)

4-Piperidinamine, N-[bis(4-fluorophenyl)methyl]-N,1-diethyl- structure
88535-85-7 structure
Product Name:4-Piperidinamine, N-[bis(4-fluorophenyl)methyl]-N,1-diethyl-
CAS No:88535-85-7
MF:C22H28F2N2
MW:358.467932701111
CID:629625
PubChem ID:71318544
Update Time:2025-04-19

4-Piperidinamine, N-[bis(4-fluorophenyl)methyl]-N,1-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinamine, N-[bis(4-fluorophenyl)methyl]-N,1-diethyl-
    • N-[bis(4-fluorophenyl)methyl]-N,1-diethylpiperidin-4-amine
    • 88535-85-7
    • DTXSID70748644
    • Inchi: 1S/C22H28F2N2/c1-3-25-15-13-21(14-16-25)26(4-2)22(17-5-9-19(23)10-6-17)18-7-11-20(24)12-8-18/h5-12,21-22H,3-4,13-16H2,1-2H3
    • InChI Key: IQMDJUGENNDODK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N(CC)C1CCN(CC)CC1

Computed Properties

  • Exact Mass: 358.22205523g/mol
  • Monoisotopic Mass: 358.22205523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 6.5Ų
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